Cas no 1806957-34-5 (2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine)

• Product Name: 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine
• CAS No: 1806957-34-5
• MF: C₉H₄ClF₅N₂
• MW: 270.586478233337
• CID: 4878739
• Update Time: 2025-05-19

2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C9H4ClF5N2/c10-2-6-4(3-16)1-5(8(11)12)7(17-6)9(13,14)15/h1,8H,2H2
• InChI Key： JQSGTFHZCTYOHU-UHFFFAOYSA-N
• SMILES： ClCC1=C(C#N)C=C(C(F)F)C(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine

Comprehensive Analysis of 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1806957-34-5)

2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1806957-34-5) is a highly specialized pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This compound, characterized by its unique chloromethyl, cyano, and fluoromethyl functional groups, offers a versatile scaffold for synthesizing advanced intermediates. Its molecular structure, featuring a trifluoromethyl group, enhances its lipophilicity and metabolic stability, making it a valuable candidate for research and development.

The growing interest in fluorinated pyridines like 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine is driven by their applications in crop protection and drug discovery. Researchers are particularly intrigued by its potential as a building block for herbicides and pesticides, where the difluoromethyl and trifluoromethyl moieties contribute to enhanced bioactivity. Additionally, its cyano group provides a reactive site for further chemical modifications, enabling the creation of novel compounds with tailored properties.

In the pharmaceutical industry, CAS No. 1806957-34-5 is explored for its role in designing small molecule inhibitors and enzyme modulators. The presence of multiple halogenated groups in its structure allows for precise interactions with biological targets, a feature highly sought after in drug development. Recent studies highlight its utility in addressing challenges related to drug resistance and selectivity, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine exemplifies the innovation in heterocyclic chemistry. Its synthesis often involves multistep reactions, including halogenation and cyanation, which are topics of interest in academic and industrial research. The compound’s stability under various conditions makes it a reliable intermediate for high-throughput screening and combinatorial chemistry.

Environmental and regulatory considerations are also critical when discussing CAS No. 1806957-34-5. As the demand for sustainable chemistry grows, researchers are investigating greener synthesis routes for such fluorinated compounds. The compound’s biodegradability and ecotoxicological profile are under scrutiny to ensure compliance with global chemical safety standards, a topic frequently searched by professionals in the field.

In conclusion, 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1806957-34-5) represents a cutting-edge example of modern chemical innovation. Its applications span multiple industries, and its unique structural features continue to inspire new research directions. Whether in agrochemicals, pharmaceuticals, or material science, this compound remains a focal point for scientists aiming to address contemporary challenges in chemistry and biology.